Cas no 1235202-51-3 (2-(2-methylphenoxy)-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}acetamide)

• Product Name: 2-(2-methylphenoxy)-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}acetamide
• CAS No: 1235202-51-3
• MF: C₁₉H₂₄N₄O₂
• MW: 340.419464111328
• CID: 6156650
• PubChem ID: 49687743
• Update Time: 2025-10-29

2-(2-methylphenoxy)-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylphenoxy)-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}acetamide
• AKOS024491857
• 2-(2-methylphenoxy)-N-[(1-pyrimidin-2-ylpiperidin-4-yl)methyl]acetamide
• 2-(2-methylphenoxy)-N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}acetamide
• N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)-2-(o-tolyloxy)acetamide
• 1235202-51-3
• F5033-2343
• VU0631103-1

• Inchi： 1S/C19H24N4O2/c1-15-5-2-3-6-17(15)25-14-18(24)22-13-16-7-11-23(12-8-16)19-20-9-4-10-21-19/h2-6,9-10,16H,7-8,11-14H2,1H3,(H,22,24)
• InChI Key： NPTOOVNORHNAQJ-UHFFFAOYSA-N
• SMILES： O=C(COC1C=CC=CC=1C)NCC1CCN(C2N=CC=CN=2)CC1

Computed Properties

• Exact Mass: 340.18992602g/mol
• Monoisotopic Mass: 340.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(2-methylphenoxy)-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}acetamide

Recent Advances in the Study of 2-(2-methylphenoxy)-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}acetamide (CAS: 1235202-51-3)

2-(2-methylphenoxy)-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}acetamide (CAS: 1235202-51-3) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its potential therapeutic applications, particularly in the modulation of specific biological pathways. This research brief aims to summarize the latest findings regarding its pharmacological properties, mechanisms of action, and potential clinical applications.

The compound has been identified as a potent modulator of certain receptor systems, with a particular emphasis on its interaction with central nervous system (CNS) targets. Recent in vitro and in vivo studies have demonstrated its high affinity and selectivity, suggesting its potential as a lead compound for the development of novel therapeutics. The structural features of 2-(2-methylphenoxy)-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}acetamide, including the pyrimidine and piperidine moieties, are believed to contribute to its unique binding properties.

One of the key findings from recent research is the compound's ability to modulate neurotransmitter release, which has implications for the treatment of neurological disorders such as Parkinson's disease and schizophrenia. Studies utilizing advanced techniques such as X-ray crystallography and molecular docking have provided insights into the precise interactions between the compound and its target receptors, offering a foundation for further optimization.

In addition to its CNS applications, 2-(2-methylphenoxy)-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}acetamide has shown promise in oncology research. Preliminary data indicate that it may inhibit the proliferation of certain cancer cell lines by interfering with critical signaling pathways. These findings are supported by both in vitro assays and animal models, although further studies are needed to elucidate the full scope of its anticancer potential.

The pharmacokinetic profile of the compound has also been a focus of recent investigations. Studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) properties, revealing favorable characteristics such as good oral bioavailability and a manageable half-life. These properties enhance its suitability for further development as a therapeutic agent.

Despite these promising results, challenges remain in the development of 2-(2-methylphenoxy)-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}acetamide. Issues such as potential off-target effects and the need for improved formulation strategies must be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to play a crucial role in overcoming these hurdles.

In conclusion, 2-(2-methylphenoxy)-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}acetamide represents a compelling area of research in chemical biology and drug discovery. Its unique structural and pharmacological properties offer multiple avenues for therapeutic development, particularly in neurology and oncology. Continued investigation into its mechanisms and applications will be essential for translating these findings into clinical benefits.